Cas no 2172161-96-3 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid
• CAS No: 2172161-96-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6310123
• PubChem ID: 165558411
• Update Time: 2025-06-09

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopropyl}acetic acid
• EN300-1522780
• 2172161-96-3

• Inchi： 1S/C24H26N2O5/c1-15(12-21(27)26-24(10-11-24)13-22(28)29)25-23(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： HBRCWJVXQBCPAZ-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic Acid (CAS No. 2172161-96-3)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid, identified by its CAS number 2172161-96-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The unique structural features of this molecule, particularly its cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) functionalities, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The molecular structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid consists of a cyclopropyl ring linked to an amino acid derivative. The presence of the Fmoc group, which is commonly used in peptide synthesis, suggests that this compound may have applications in the development of peptidomimetics or protease inhibitors. The cyclopropyl moiety is known to enhance the binding affinity of molecules to their target proteins, making it an attractive feature for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target protein-protein interactions (PPIs). These interactions are crucial in many biological processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The structural complexity of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid positions it as a potential candidate for modulating such interactions. Studies have shown that compounds with similar structural motifs can disrupt PPIs by binding to specific pockets on the target proteins, thereby inhibiting their function.

One of the most compelling aspects of this compound is its potential role in the development of next-generation anticancer agents. Cancer cells often exhibit aberrant signaling pathways that drive their proliferation and survival. By targeting these pathways with small-molecule inhibitors, it is possible to induce apoptosis or inhibit tumor growth. The unique combination of functional groups in 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid makes it a versatile scaffold for designing molecules that can interact with multiple targets involved in cancer progression.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules with high accuracy. These computational tools have been instrumental in optimizing the structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid for better pharmacokinetic properties and improved efficacy. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic use.

The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, the development of novel synthetic methodologies has made it possible to access complex molecules like this one with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the desired framework.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid (CAS No. 2172161-96-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting protein-protein interactions and cancer-related pathways. As research in this field continues to evolve, compounds like this one are likely to play a crucial role in the next generation of drug discovery efforts.